![molecular formula C12H17NO B2867962 2-[(3,4-Dimethylphenyl)amino]cyclobutan-1-ol CAS No. 2158722-48-4](/img/structure/B2867962.png)
2-[(3,4-Dimethylphenyl)amino]cyclobutan-1-ol
Description
2-[(3,4-Dimethylphenyl)amino]cyclobutan-1-ol, also known as DMACB, is a cyclic compound that has gained attention in scientific research due to its potential therapeutic applications. DMACB is a chiral compound, meaning it exists in two mirror-image forms, and has been shown to exhibit both anti-inflammatory and anti-cancer properties.
Scientific Research Applications
α-Glucosidase Inhibition for Diabetes Treatment
This compound has been studied for its potential as an α-glucosidase inhibitor , which is a promising strategy for treating diabetes mellitus. α-Glucosidase inhibitors help control blood sugar levels by preventing the conversion of starch and disaccharides into glucose. The search for new molecules in this category is driven by the side effects associated with current drugs .
Antipsychotic Potential via TAAR1 Agonism
Research has explored the efficacy of derivatives of this compound as agonists for the Trace Amine-Associated Receptor 1 (TAAR1) . TAAR1 agonists are considered potential treatments for psychotic disorders, including schizophrenia. These compounds could modulate dopaminergic function, which is often implicated in such conditions .
SHP1 Activation for Cellular Efficacy
Derivatives of “2-[(3,4-Dimethylphenyl)amino]cyclobutan-1-ol” have been evaluated for their ability to activate SHP1 , a protein tyrosine phosphatase. SHP1 activation is associated with selective cellular efficacy, which could be beneficial in various therapeutic contexts .
Synthesis of Sulfonamides
The compound has been utilized in the synthesis of novel sulfonamide derivatives. Sulfonamides have a wide range of applications in pharmaceuticals and agrochemicals, and the derivatives synthesized from this compound have shown promising results in preliminary studies .
Molecular Docking Studies
Molecular docking studies have been performed with this compound to understand its interaction with various biological targets. These studies help in analyzing the structure-activity relationship and optimizing the compound for better therapeutic efficacy .
Lead Compound for Neuropharmacological Research
Due to its interaction with central nervous system receptors, this compound serves as a lead for further research in neuropharmacology. It could lead to the development of new drugs for neurological disorders, leveraging its unique chemical structure .
properties
IUPAC Name |
2-(3,4-dimethylanilino)cyclobutan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c1-8-3-4-10(7-9(8)2)13-11-5-6-12(11)14/h3-4,7,11-14H,5-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUBUCXPCPBHVIF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC2CCC2O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3,4-Dimethylphenyl)amino]cyclobutan-1-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(2-methylbenzyl)-6-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one](/img/structure/B2867886.png)
![3-methyl-2-oxo-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)-2,3-dihydrobenzo[d]oxazole-5-sulfonamide](/img/structure/B2867897.png)
![1-[4-[(1S)-1-Hydroxyethyl]piperidin-1-yl]prop-2-en-1-one](/img/structure/B2867899.png)
![2-[4-(Tert-butyl)phenoxy]-4-(dimethylamino)nicotinonitrile](/img/structure/B2867900.png)